Cas no 2227725-41-7 ((2R)-1-2-(pyrrolidin-1-yl)phenylpropan-2-ol)

• Product Name: (2R)-1-2-(pyrrolidin-1-yl)phenylpropan-2-ol
• CAS No: 2227725-41-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5875222
• PubChem ID: 165697494
• Update Time: 2025-10-29

(2R)-1-2-(pyrrolidin-1-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-2-(pyrrolidin-1-yl)phenylpropan-2-ol
• (2R)-1-[2-(pyrrolidin-1-yl)phenyl]propan-2-ol
• 2227725-41-7
• EN300-1759838

• Inchi： 1S/C13H19NO/c1-11(15)10-12-6-2-3-7-13(12)14-8-4-5-9-14/h2-3,6-7,11,15H,4-5,8-10H2,1H3/t11-/m1/s1
• InChI Key： CEVOQDLJYVFWQT-LLVKDONJSA-N
• SMILES： O[C@H](C)CC1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Additional information on (2R)-1-2-(pyrrolidin-1-yl)phenylpropan-2-ol

Comprehensive Overview of (2R)-1-(2-(pyrrolidin-1-yl)phenyl)propan-2-ol (CAS No. 2227725-41-7)

(2R)-1-(2-(pyrrolidin-1-yl)phenyl)propan-2-ol (CAS No. 2227725-41-7) is a chiral organic compound with a molecular structure that combines a pyrrolidine ring and a phenyl group, linked to a propan-2-ol moiety. This unique configuration makes it a subject of interest in pharmaceutical research and synthetic chemistry. The compound's stereochemistry, particularly the (2R) configuration, plays a critical role in its biological activity and potential applications. Researchers are increasingly focusing on chiral molecules like this due to their enantioselective properties, which are pivotal in drug development and material science.

The compound's pyrrolidin-1-yl group is a common pharmacophore found in many bioactive molecules, contributing to its interaction with biological targets. Recent studies highlight its potential as a building block for central nervous system (CNS) therapeutics, given the prevalence of pyrrolidine derivatives in neuroactive compounds. With the growing demand for enantiomerically pure substances, (2R)-1-(2-(pyrrolidin-1-yl)phenyl)propan-2-ol has garnered attention for its synthetic versatility and potential role in asymmetric synthesis.

In the context of current trends, this compound aligns with the search for novel chiral auxiliaries and catalysts in organic chemistry. Its structure offers opportunities for structure-activity relationship (SAR) studies, particularly in optimizing ligand-receptor interactions. The phenylpropan-2-ol segment is also noteworthy, as similar motifs are found in beta-blockers and other therapeutic agents, sparking interest in its pharmacological potential.

From a technical standpoint, the synthesis of (2R)-1-(2-(pyrrolidin-1-yl)phenyl)propan-2-ol involves stereocontrolled reactions, such as asymmetric hydrogenation or enzymatic resolution, to achieve high enantiomeric purity. Analytical techniques like HPLC and NMR are essential for characterizing its purity and configuration. The compound's CAS No. 2227725-41-7 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's stability under various conditions is a topic of ongoing investigation, particularly for industrial-scale applications. Researchers are exploring its green chemistry potential, including solvent-free synthesis and catalytic methods, to align with sustainable practices.

In summary, (2R)-1-(2-(pyrrolidin-1-yl)phenyl)propan-2-ol (CAS No. 2227725-41-7) represents a promising candidate for multidisciplinary research. Its chiral nature, combined with its structural features, positions it at the intersection of medicinal chemistry, catalysis, and material science. As the scientific community continues to explore its applications, this compound is poised to contribute to advancements in drug discovery and synthetic methodology.